Cas no 1249758-12-0 (4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid)

• Product Name: 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid
• CAS No: 1249758-12-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5250512
• Update Time: 2025-05-20

4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid

• Inchi： 1S/C10H19NO3/c1-8(2)11-5-3-10(14,4-6-11)7-9(12)13/h8,14H,3-7H2,1-2H3,(H,12,13)
• InChI Key： FSKJCGXSOGSHCZ-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(O)(CC(O)=O)CC1

Experimental Properties

• Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 365.4±17.0 °C(Predicted)
• pka: 4.49±0.10(Predicted)

Additional information on 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid

Introduction to 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic Acid (CAS No. 1249758-12-0)

4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid, identified by its Chemical Abstracts Service (CAS) number 1249758-12-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research. The compound’s molecular structure, featuring a hydroxyl group and an isopropyl substituent on the piperidine ring, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists.

The synthesis and characterization of 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid have been the subject of extensive studies in academic and industrial laboratories. Its structural motifs are reminiscent of biologically active molecules, prompting investigations into its pharmacological profile. The presence of both hydrophilic and lipophilic regions in its structure suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy.

In recent years, the development of novel therapeutic agents has been driven by the need for compounds with improved selectivity and reduced side effects. 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid has emerged as a promising candidate in this context. Researchers have explored its derivatives as intermediates in the synthesis of more complex molecules with enhanced pharmacological properties. For instance, modifications to the hydroxyl or acetic acid functionalities have led to compounds with altered bioavailability and metabolic stability.

The compound’s potential applications extend beyond drug development. Its unique structural features make it a useful tool in biochemical assays and as a ligand in receptor binding studies. The isopropyl group, in particular, can serve as a handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific experimental needs. This flexibility has made 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid a versatile building block in medicinal chemistry.

Advances in computational chemistry have further illuminated the promise of this compound. Molecular modeling studies have predicted favorable binding interactions between 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid and various biological targets. These predictions have guided experimental efforts, enabling researchers to design more targeted synthetic strategies. The integration of computational methods with traditional wet chemistry has accelerated the discovery process, bringing new insights into the compound’s role in biological systems.

The pharmacokinetic behavior of 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that modifications to its structure can significantly influence these processes. For example, altering the acetic acid moiety may enhance oral bioavailability, while changes to the hydroxyl group could improve metabolic stability.

Recent research has also highlighted the compound’s role in modulating inflammatory pathways. In vitro studies have demonstrated that derivatives of 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid can interact with key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions suggest potential therapeutic benefits in conditions characterized by excessive inflammation, such as arthritis and inflammatory bowel disease. Further exploration of these mechanisms could lead to novel anti-inflammatory agents based on this scaffold.

The compound’s significance in chemical biology is underscored by its use as a probe for understanding enzyme function. By designing analogs with specific functional groups, researchers can dissect the roles of different residues in enzyme active sites. This approach has provided valuable insights into catalytic mechanisms and substrate recognition patterns. Such knowledge is essential for developing inhibitors or activators with high specificity and potency.

Future directions for research on 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid include exploring its role in neurobiology. Piperidine derivatives are known to interact with neurotransmitter systems, making them candidates for treating neurological disorders. Initial studies suggest that modifications to this compound could yield molecules with enhanced affinity for specific receptors or ion channels. This opens up possibilities for developing treatments targeting conditions such as depression, anxiety, and neurodegenerative diseases.

The environmental impact of synthesizing and using 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid is also a consideration in modern research practices. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Efforts are underway to optimize reaction conditions using catalytic methods or alternative solvents, ensuring that the production of this compound aligns with global sustainability goals.

In conclusion, 4-Hydroxy-1-(1-methylethyl)-4-piperidineacetic acid (CAS No. 1249758-12-0) represents a fascinating molecule with broad applications in pharmaceuticals and biochemical research. Its unique structural features offer opportunities for designing novel therapeutic agents while serving as a valuable tool for understanding biological processes at a molecular level。 The ongoing investigations into its pharmacological properties、synthetic derivatives、and environmental footprint highlight its importance as both a scientific curiosity and a practical resource for advancing human health。